molecular formula C8H9N3 B8348110 5-(3-Pyridyl)-2-pyrazoline

5-(3-Pyridyl)-2-pyrazoline

Cat. No.: B8348110
M. Wt: 147.18 g/mol
InChI Key: KDIZSVBOMFWYJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(3-Pyridyl)-2-pyrazoline is a useful research compound. Its molecular formula is C8H9N3 and its molecular weight is 147.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H9N3

Molecular Weight

147.18 g/mol

IUPAC Name

3-(4,5-dihydro-1H-pyrazol-5-yl)pyridine

InChI

InChI=1S/C8H9N3/c1-2-7(6-9-4-1)8-3-5-10-11-8/h1-2,4-6,8,11H,3H2

InChI Key

KDIZSVBOMFWYJU-UHFFFAOYSA-N

Canonical SMILES

C1C=NNC1C2=CN=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under N2 atmosphere, hydrazine hydrate (3.65 mL, 2 equiv.) was added to a solution of 3-(3-pyridyl)acrolein (5.0 g) in t-BuOH (25 mL). The mixture was refluxed for 3 days, followed by evaporation under reduced pressure. The residue was taken up in DCM and washed with 5% aqueous NaHCO3. The organic phase was dried over Na2SO4 and evaporated under reduced pressure. This gave 5.0 g of a red oil, containing 74% of the anticipated product and 26% of the hydrazone intermediate that failed to undergo ring-closure. This material was used in subsequent steps without further purification. Characteristic pyrazoline signals in 1H NMR (400 MHz, CDCl3): δ 2.63-2.75 (m, 1H), 3.13-3.25 (m, 1H) 4.72-4.82 (m, 1H), 6.85 (br s, 1H).
Quantity
3.65 mL
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One

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